N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-2-yl)propyl)oxalamide
Description
N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-2-yl)propyl)oxalamide, also known as FTY720 or Fingolimod, is a synthetic compound that has been extensively studied for its potential use as an immunosuppressant and neuroprotective agent.
Scientific Research Applications
Neuroprotective Properties
N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-2-yl)propyl)oxalamide has been investigated for its potential in neuroprotection. A study by Iwamoto and Kita (2006) found that a related compound, YM-244769, which is a potent Na+/Ca2+ exchange (NCX) inhibitor, showed significant protection against hypoxia/reoxygenation-induced cell damage in neuronal SH-SY5Y cells. This suggests that derivatives of this compound, like N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-2-yl)propyl)oxalamide, may have applications in protecting neuronal cells under stress conditions (Iwamoto & Kita, 2006).
Cancer Research
Research on similar compounds indicates potential applications in cancer treatment. Gedik et al. (2015) studied radiation parameters of certain bioactive compounds, including those with similar structures to N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-2-yl)propyl)oxalamide. Their findings highlight the significance of these compounds in potentially developing new cancer therapeutics (Gedik et al., 2015).
Antimicrobial Potential
The antimicrobial potential of related compounds has also been explored. For instance, Helal et al. (2013) synthesized a series of novel derivatives and evaluated their antibacterial and antifungal activities. Their study indicates that similar compounds to N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-2-yl)propyl)oxalamide may possess significant antimicrobial properties (Helal et al., 2013).
Anticancer and DNA Cleavage Properties
Hosamani et al. (2015) conducted a study synthesizing fluorinated compounds and evaluated their anticancer activities. The results demonstrated that these compounds, similar in structure to N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-2-yl)propyl)oxalamide, show significant cytotoxicity against human cancer cell lines and are capable of DNA cleavage (Hosamani et al., 2015).
properties
IUPAC Name |
N'-[(4-fluorophenyl)methyl]-N-(3-hydroxy-3-thiophen-2-ylpropyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O3S/c17-12-5-3-11(4-6-12)10-19-16(22)15(21)18-8-7-13(20)14-2-1-9-23-14/h1-6,9,13,20H,7-8,10H2,(H,18,21)(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGHLSKKYIOYIHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(CCNC(=O)C(=O)NCC2=CC=C(C=C2)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(thiophen-2-yl)propyl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5-Bromo-2-furanyl)-[2-[(3-methylphenyl)methylthio]-4,5-dihydroimidazol-1-yl]methanone](/img/structure/B2748092.png)
![2-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyridine-4-carbonitrile](/img/structure/B2748093.png)
![3-((4-(4-methoxyphenyl)-5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one](/img/structure/B2748095.png)
![N-(2,4-dimethylphenyl)-2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide](/img/structure/B2748098.png)
![2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-7-(3-chlorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2748103.png)
